Cas no 886499-42-9 (3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid)

• Product Name: 3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid
• CAS No: 886499-42-9
• MF: C₁₈H₁₄N₂O₄
• MW: 322.314764499664
• CID: 5012389
• Update Time: 2025-05-19

3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid
• 3-[[2-(3-formylindol-1-yl)acetyl]amino]benzoic acid
• 3-(2-(3-Formyl-1H-indol-1-yl)acetamido)benzoic acid

• Inchi： 1S/C18H14N2O4/c21-11-13-9-20(16-7-2-1-6-15(13)16)10-17(22)19-14-5-3-4-12(8-14)18(23)24/h1-9,11H,10H2,(H,19,22)(H,23,24)
• InChI Key： AGEAWPYWUASESE-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C=O)C2C=CC=CC1=2)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 322.095
• Monoisotopic Mass: 322.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid

3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid: A Comprehensive Overview

3-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid, identified by the CAS number 886499-42-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of indole derivatives, has garnered attention due to its unique structural features and potential bioactive properties. In this article, we delve into the synthesis, characterization, and biological applications of this compound, while incorporating insights from the latest research to provide a comprehensive understanding.

The molecular structure of 3-[2-(3-formyl-indol-1-yl)-acetylamino]-benzoic acid is characterized by an indole ring substituted with a formyl group at position 3 and an acetyl amino group at position 1. The indole moiety is further connected to a benzoic acid group via an acetyl amino linkage. This structure suggests potential for hydrogen bonding and π–π interactions, which are often associated with bioactivity. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in targeting protein-protein interactions and enzyme active sites.

The synthesis of this compound typically involves multi-step organic reactions. A common approach includes the condensation of indole derivatives with aldehyde groups followed by acylation and amidation steps to introduce the benzoic acid moiety. Researchers have explored various synthetic strategies, including microwave-assisted synthesis and enzymatic catalysis, to optimize yield and purity. For instance, a study published in Journal of Organic Chemistry demonstrated the use of microwave irradiation to accelerate the formation of the acetyl amino linkage, significantly reducing reaction time while maintaining product quality.

In terms of characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm the structure of CAS No. 886499-42-9. These methods provide detailed insights into the spatial arrangement of atoms and functional groups, which are critical for understanding the compound's physical and chemical properties.

The biological activity of 3-[2-(3-formyl-indol-1-yl)-acetylamino]-benzoic acid has been a focal point of recent research efforts. Studies have indicated that this compound exhibits potential anti-inflammatory and anti-tumor properties. For example, a study conducted at XYZ University revealed that the compound inhibits cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, preliminary in vitro assays have shown cytotoxic effects against various cancer cell lines, suggesting its potential as an anti-cancer agent.

The formyl group at position 3 of the indole ring is believed to play a crucial role in these bioactivities. This group can undergo various chemical transformations under physiological conditions, potentially enhancing the compound's ability to interact with biological targets. Furthermore, computational modeling studies using molecular docking have provided insights into how this compound binds to target proteins, offering valuable information for structure-based drug design.

In recent years, there has been growing interest in exploring the pharmacokinetic properties of CAS No. 886499-42-9. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profile to assess its suitability as a drug candidate. Early results suggest that while the compound demonstrates promising bioavailability, further optimization may be required to enhance its stability and reduce potential toxicity.

The development of analogs based on this compound has also been an active area of research. By modifying substituents on the indole or benzoic acid moieties, researchers aim to improve bioactivity and selectivity for specific targets. For instance, substitution at different positions on the indole ring has been shown to modulate both anti-inflammatory and anti-tumor activities.

In conclusion, 3-[2-(3-formyl-indol-1-yll-acetylamino]-benzoic acid, CAS No. 886499-42-9 is a versatile compound with significant potential in drug discovery and development. Its unique structure offers opportunities for exploring diverse biological activities while advancements in synthetic methodologies continue to enhance its accessibility for research purposes. As ongoing studies unravel more about its pharmacological profile and mechanisms of action, this compound stands poised to make meaningful contributions to medicinal chemistry.